Cas no 1806477-38-2 (2-Ethyl-3-nitrophenylpropanoic acid)

• Product Name: 2-Ethyl-3-nitrophenylpropanoic acid
• CAS No: 1806477-38-2
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 4938207
• Update Time: 2023-08-22

2-Ethyl-3-nitrophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-nitrophenylpropanoic acid

• Inchi： 1S/C11H13NO4/c1-3-8-9(7(2)11(13)14)5-4-6-10(8)12(15)16/h4-7H,3H2,1-2H3,(H,13,14)
• InChI Key： WCEWJHWDUCBASG-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=C(C=1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 223.08445790 g/mol
• Monoisotopic Mass: 223.08445790 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.22
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1